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Compound of Interest

Compound Name: Delmadinone-d5

Cat. No.: B15556953

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Delmadinone-d5 is not publicly available.

The safety and toxicological information provided in this guide is primarily based on the SDS

for the closely related, non-deuterated compound, Delmadinone Acetate. Researchers should

handle Delmadinone-d5 with caution and perform their own risk assessment.

This technical guide provides an in-depth overview of Delmadinone-d5, a deuterated form of

Delmadinone. This document is intended for researchers, scientists, and drug development

professionals, offering key data, experimental methodologies, and an exploration of its

biological pathways.

Chemical and Physical Properties
Delmadinone-d5 is a synthetic steroidal progestin. The deuteration is typically used as an

internal standard in pharmacokinetic studies. Below is a summary of its known physical and

chemical properties, with some data for the parent compound, Delmadinone, and its acetate

ester provided for context.
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Property Delmadinone-d5
Delmadinone
Acetate

Delmadinone

Molecular Formula C₂₁H₂₀D₅ClO₃ C₂₃H₂₇ClO₄ C₂₁H₂₅ClO₃

Molecular Weight 365.91 g/mol 402.9 g/mol 360.88 g/mol

CAS Number Not available 13698-49-2 15262-77-8

Appearance Not available Not available Not available

Storage 2-8°C Refrigerator[1]
Store in a well-

ventilated place[2]
Not available

Synonyms

6-Chloro-17-

hydroxypregna-1,4,6-

triene-3,20-dione-d5;

Δ1-Chlormadinone-

d5[1]

1-

Dehydrochlormadinon

e acetate; 1,6-

Didehydro-6-chloro-

17α-

acetoxyprogesterone[

3]

6-chloro-17-

hydroxypregna-1,4,6-

triene-3,20-dione[4]

Safety and Handling
As a specific SDS for Delmadinone-d5 is unavailable, the following information is adapted

from the SDS for Delmadinone Acetate and general safe handling practices for potent

pharmaceutical compounds.

Hazard Identification
Based on Delmadinone Acetate, the potential hazards are:

Acute Toxicity: May be harmful if swallowed.[5]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[5]

First Aid Measures
Eye Contact: Immediately flush with plenty of water.
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Skin Contact: Wash off with soap and plenty of water.

Ingestion: If swallowed, seek medical assistance.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

Handling and Personal Protective Equipment
Handling: Avoid formation of dust and aerosols. Use in a well-ventilated area. Wash hands

thoroughly after handling.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses.

Skin Protection: Wear protective gloves and clothing.

Respiratory Protection: Use a respirator if ventilation is inadequate.

Accidental Release Measures
Personal Precautions: Wear appropriate PPE.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.

Mechanism of Action and Signaling Pathway
Delmadinone Acetate, the parent compound, is a progestin with anti-androgenic and weak

glucocorticoid effects.[6][7] Its mechanism of action is multifaceted and primarily involves the

modulation of androgen signaling.

The primary mechanisms of action are:

Androgen Receptor (AR) Blockade: Delmadinone Acetate acts as an antagonist at the

androgen receptor, competitively inhibiting the binding of androgens like testosterone and
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dihydrotestosterone (DHT).[3][6][7]

5α-Reductase Inhibition: It inhibits the enzyme 5α-reductase, which is responsible for the

conversion of testosterone to the more potent androgen, DHT.[6][7]

Inhibition of Gonadotropin Release: Delmadinone Acetate suppresses the release of

gonadotropins from the pituitary gland, leading to reduced production of testosterone.[6][7]

Below is a diagram illustrating the signaling pathway affected by Delmadinone.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://en.wikipedia.org/wiki/Delmadinone_acetate
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_978036.PDF
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_141304.PDF
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_978036.PDF
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_141304.PDF
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_978036.PDF
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_141304.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556953?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Testosterone Synthesis

Androgen Action in Target Cell

Pituitary Gland

Gonadotropins
(LH, FSH)

Releases

Testes

Stimulates

Testosterone

Produces

Testosterone

5α-reductase

Dihydrotestosterone
(DHT)

Converts to

Androgen Receptor
(AR)

Binds to

DHT-AR Complex

Nucleus

Translocates to

Gene Transcription

Initiates

Androgenic Effects

Leads to

Delmadinone

Inhibits Release Inhibits

Blocks Binding

Click to download full resolution via product page

Caption: Mechanism of action of Delmadinone.
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Experimental Protocols
Specific experimental protocols for Delmadinone-d5 are not readily available. However, based

on its nature as a deuterated steroid and the known actions of its parent compound,

representative in vitro and in vivo protocols can be outlined.

In Vitro: Androgen Receptor Competitive Binding Assay
This protocol is designed to determine the binding affinity of Delmadinone for the androgen

receptor.

Objective: To quantify the ability of Delmadinone to displace a radiolabeled androgen from the

androgen receptor.

Materials:

Purified human androgen receptor (AR)

Radiolabeled androgen (e.g., [³H]-Mibolerone)

Delmadinone-d5 and unlabeled Delmadinone

Assay buffer

Wash buffer

Glass fiber filters

Scintillation fluid and counter

Procedure:

Prepare a series of dilutions of unlabeled Delmadinone and Delmadinone-d5.

In a multi-well plate, combine the purified AR, a fixed concentration of the radiolabeled

androgen, and the various concentrations of the test compounds.

Incubate the mixture to allow for competitive binding to reach equilibrium.
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Rapidly filter the contents of each well through glass fiber filters to separate bound from

unbound radioligand.

Wash the filters with ice-cold wash buffer to remove non-specifically bound radioligand.

Place the filters in scintillation vials with scintillation fluid.

Quantify the radioactivity on each filter using a scintillation counter.

The data is used to calculate the IC₅₀ (the concentration of the test compound that inhibits

50% of the specific binding of the radioligand).

Workflow Diagram:

Prepare Reagents
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Click to download full resolution via product page

Caption: In vitro competitive binding assay workflow.

In Vivo: Hershberger Bioassay in Rats
This in vivo assay is a standardized method to assess the androgenic and anti-androgenic

properties of a substance.

Objective: To determine if Delmadinone exhibits anti-androgenic activity in a living organism.

Materials:

Peripubertal castrated male rats

Delmadinone-d5

Testosterone propionate (TP) as an androgen agonist

Vehicle (e.g., corn oil)
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Procedure:

Acclimate castrated male rats for a set period.

Divide the animals into treatment groups:

Vehicle control

Testosterone propionate (TP) alone

Delmadinone-d5 alone (at various doses)

TP in combination with Delmadinone-d5 (at various doses)

Administer the respective treatments daily for a specified duration (e.g., 10 days).

At the end of the treatment period, euthanize the animals.

Dissect and weigh androgen-dependent tissues, including the ventral prostate, seminal

vesicles, and levator ani muscle.

A statistically significant decrease in the weight of androgen-dependent tissues in the co-

administered group (TP + Delmadinone-d5) compared to the TP-only group indicates anti-

androgenic activity.

Logical Relationship Diagram:

Treatment Groups

Expected Outcomes for Anti-Androgenic Effect

Vehicle Testosterone Propionate (TP)

Increased Androgen-Dependent
Tissue Weight

Delmadinone-d5 TP + Delmadinone-d5

Decreased Androgen-Dependent
Tissue Weight (vs. TP alone)
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Click to download full resolution via product page

Caption: Logical relationships in the Hershberger bioassay.

This guide provides a foundational understanding of Delmadinone-d5 for research purposes.

Due to the limited availability of specific data, caution is advised, and researchers should

consult additional resources and perform thorough risk assessments before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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